(2R)-N-[(9S,15S,18R,21S,27S,30S,39R,48R,49S)-24,42-bis(3-aminopropyl)-27-benzyl-49-carbamoyl-3-(3-chloro-4-hydroxyphenyl)-21-[4-[(3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxyphenyl]-18,30,39-tris(1-hydroxyethyl)-15,33,36,45-tetrakis(4-hydroxyphenyl)-6-methyl-9-(2-methylpropyl)-2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47-hexadecaoxo-1-oxa-4,7,10,13,16,19,22,25,28,31,34,37,40,43,46-pentadecazacyclononatetracont-48-yl]-2-[[(2Z,4Z)-7-methylocta-2,4-dienoyl]amino]butanediamide

• Molecular Formula: C119H154ClN21O40
• Molecular Weight: 2554.1 g/mol
• IUPAC Name: (2R)-N-[(9S,15S,18R,21S,27S,30S,39R,48R,49S)-24,42-bis(3-aminopropyl)-27-benzyl-49-carbamoyl-3-(3-chloro-4-hydroxyphenyl)-21-[4-[(3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxyphenyl]-18,30,39-tris(1-hydroxyethyl)-15,33,36,45-tetrakis(4-hydroxyphenyl)-6-methyl-9-(2-methylpropyl)-2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47-hexadecaoxo-1-oxa-4,7,10,13,16,19,22,25,28,31,34,37,40,43,46-pentadecazacyclononatetracont-48-yl]-2-[[(2Z,4Z)-7-methylocta-2,4-dienoyl]amino]butanediamide
• InChI: InChI=1S/C119H154ClN21O40/c1-54(2)17-11-9-14-22-82(153)127-77(50-81(123)152)107(166)141-93-99(101(124)160)180-117(176)92(66-33-44-78(151)72(120)49-66)140-102(161)56(5)126-105(164)75(47-55(3)4)128-83(154)51-125-108(167)87(61-23-34-67(147)35-24-61)136-111(170)86(59(8)146)134-113(172)89(65-31-42-71(43-32-65)177-119-100(97(158)95(156)80(53-143)179-119)181-118-98(159)96(157)94(155)79(52-142)178-118)135-104(163)73(20-15-45-121)129-106(165)76(48-60-18-12-10-13-19-60)131-109(168)84(57(6)144)133-114(173)90(63-27-38-69(149)39-28-63)138-115(174)91(64-29-40-70(150)41-30-64)137-110(169)85(58(7)145)132-103(162)74(21-16-46-122)130-112(171)88(139-116(93)175)62-25-36-68(148)37-26-62/h9-14,18-19,22-44,49,54-59,73-77,79-80,84-100,118-119,142-151,155-159H,15-17,20-21,45-48,50-53,121-122H2,1-8H3,(H2,123,152)(H2,124,160)(H,125,167)(H,126,164)(H,127,153)(H,128,154)(H,129,165)(H,130,171)(H,131,168)(H,132,162)(H,133,173)(H,134,172)(H,135,163)(H,136,170)(H,137,169)(H,138,174)(H,139,175)(H,140,161)(H,141,166)/b11-9-,22-14-/t56?,57?,58?,59?,73?,74?,75-,76-,77+,79+,80+,84-,85+,86+,87-,88?,89-,90?,91?,92?,93+,94+,95+,96-,97-,98-,99-,100-,118+,119?/m0/s1
• InChI Key: KGZHFKDNSAEOJX-LWQWQFJISA-N
• Isomeric SMILES: CC1C(=O)NC(C(=O)O[C@@H]([C@H](C(=O)NC(C(=O)NC(C(=O)N[C@@H](C(=O)NC(C(=O)NC(C(=O)N[C@H](C(=O)N[C@H](C(=O)NC(C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)NCC(=O)N[C@H](C(=O)N1)CC(C)C)C2=CC=C(C=C2)O)C(C)O)C3=CC=C(C=C3)OC4[C@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O[C@@H]5[C@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)CCCN)CC6=CC=CC=C6)C(C)O)C7=CC=C(C=C7)O)C8=CC=C(C=C8)O)C(C)O)CCCN)C9=CC=C(C=C9)O)NC(=O)[C@@H](CC(=O)N)NC(=O)/C=C\C=C/CC(C)C)C(=O)N)C1=CC(=C(C=C1)O)Cl
• Canonical SMILES: CC1C(=O)NC(C(=O)OC(C(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)N1)CC(C)C)C2=CC=C(C=C2)O)C(C)O)C3=CC=C(C=C3)OC4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O)CCCN)CC6=CC=CC=C6)C(C)O)C7=CC=C(C=C7)O)C8=CC=C(C=C8)O)C(C)O)CCCN)C9=CC=C(C=C9)O)NC(=O)C(CC(=O)N)NC(=O)C=CC=CCC(C)C)C(=O)N)C1=CC(=C(C=C1)O)Cl
• synonyms: ramoplanin A2

Description

(2R)-N-[(9S,15S,18R,21S,27S,30S,39R,48R,49S)-24,42-bis(3-aminopropyl)-27-benzyl-49-carbamoyl-3-(3-chloro-4-hydroxyphenyl)-21-[4-[(3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxyphenyl]-18,30,39-tris(1-hydroxyethyl)-15,33,36,45-tetrakis(4-hydroxyphenyl)-6-methyl-9-(2-methylpropyl)-2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47-hexadecaoxo-1-oxa-4,7,10,13,16,19,22,25,28,31,34,37,40,43,46-pentadecazacyclononatetracont-48-yl]-2-[[(2Z,4Z)-7-methylocta-2,4-dienoyl]amino]butanediamide is a natural product found in Actinoplanes with data available.

Scientific Research Applications

Solubility Studies

• Solubility in Ethanol-Water Solutions : The solubility of similar complex compounds in ethanol-water solutions has been a subject of research. For example, the solubility of various saccharides, including molecules with structural similarities, in ethanol-water mixtures, has been investigated. These studies are crucial for understanding the solubility behavior of complex organic compounds in mixed solvents, which is essential for various chemical processes and pharmaceutical formulations (Gong, Wang, Zhang, & Qu, 2012).

Synthesis and Characterization

• Synthesis of Novel Conformationally Locked Carbocyclic Nucleosides : Research has been conducted on synthesizing novel conformationally locked carbocyclic nucleosides derived from complex hydroxymethyl compounds. This type of synthesis is significant for creating new compounds that could have potential applications in medicinal chemistry (Hřebabecký, Masojídková, Dračínský, & Holý, 2006).

Metabolism and Biological Activity

• Study on Antimitotic Agents : Research on chiral isomers of ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7-yl]carbamate has been done, focusing on their metabolism and biological activity. Such studies help in understanding the biological interactions and potential therapeutic uses of complex organic compounds (Temple & Rener, 1992).

Glycoside Synthesis

• Synthesis of Sugar Imines : Research into the synthesis of sugar imine molecules, using concepts like click chemistry, has been explored. This kind of research contributes to the broader understanding of glycoside synthesis and its applications in various fields including pharmaceuticals (Mohammed, Kadhum, Mohammed, & Al Rekabi, 2020).